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Compound of Interest

Compound Name: SM-6586

Cat. No.: B1681026

References

1. bostonbioproducts.com [bostonbioproducts.com]

2. Degradation pathways of sulfamethoxazole under phototransformation processes: A data
base of the major transformation products for their environmental monitoring - PubMed
[pubmed.ncbi.nim.nih.gov]

» 3. Degradation products and transformation pathways of sulfamethoxazole chlorination
disinfection by-products in constructed wetlands - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Oxidative degradation of sulfamethoxazole from secondary treated effluent by ferrate(VI):
kinetics, by-products, degradation pathway and toxicity assessment - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Oxidative degradation of sulfamethoxazole from secondary treated effluent by ferrate(VI):
kinetics, by-products, degradation pathway and toxicity assessment - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [SM-6586 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1681026#sm-
6586-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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